![molecular formula C19H17F2N3O2 B5666559 2-(2,4-difluorophenoxy)-N-[2-(2-methyl-1H-imidazol-1-yl)benzyl]acetamide](/img/structure/B5666559.png)
2-(2,4-difluorophenoxy)-N-[2-(2-methyl-1H-imidazol-1-yl)benzyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is part of a broader class of acetamide derivatives known for their diverse pharmacological properties. Although specific information on this compound is scarce, its structural relatives have been studied for various biological activities.
Synthesis Analysis
Synthesis of similar acetamide derivatives typically involves standard organic synthesis methods. For instance, a related compound, N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide, was synthesized by alkylation in a dimethylformamide environment with potassium carbonate at 70-80°C (Wassim El Kayal et al., 2022). Such methods could be adapted for the synthesis of 2-(2,4-difluorophenoxy)-N-[2-(2-methyl-1H-imidazol-1-yl)benzyl]acetamide.
Molecular Structure Analysis
The molecular structure of acetamide derivatives can be confirmed using techniques like NMR spectroscopy, LC/MS, and elemental analysis. For example, N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives were analyzed using 1H NMR, FTIR, MS, and elemental analysis (M. Duran & M. Canbaz, 2013).
Chemical Reactions and Properties
The chemical behavior of acetamide derivatives can vary. For instance, the reactivity of 2-cyano-N-(4-(1-methyl-1H-benzo[d]imidazol-2-yl)-3-(methylthio)-1-phenyl-1H-pyrazol-5-yl) acetamide was explored to synthesize various derivatives (M. A. Khalil et al., 2012). Such studies help in understanding the chemical properties of related compounds.
Physical Properties Analysis
The physical properties like solubility, melting point, and crystalline structure are key for acetamide derivatives. For example, the crystal structures of some N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides were examined, revealing V-shaped molecules and various intermolecular interactions (N. Boechat et al., 2011).
Chemical Properties Analysis
The chemical properties of acetamide derivatives often involve reactivity with various agents, forming new compounds. The study by Khalil et al. (2012) demonstrates this aspect. Additionally, the acidity constants of some acetamide derivatives were determined via UV spectroscopic studies, showing variations in pKa values (M. Duran & M. Canbaz, 2013).
properties
IUPAC Name |
2-(2,4-difluorophenoxy)-N-[[2-(2-methylimidazol-1-yl)phenyl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F2N3O2/c1-13-22-8-9-24(13)17-5-3-2-4-14(17)11-23-19(25)12-26-18-7-6-15(20)10-16(18)21/h2-10H,11-12H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCXBUYGSWMRKMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1C2=CC=CC=C2CNC(=O)COC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.